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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the Transmembrane Protein 45B

(TMEM45B) across various species. The information is intended to facilitate research and

development efforts by offering a consolidated overview of TMEM45B's orthologs, expression

patterns, subcellular localization, and involvement in key signaling pathways. All quantitative

data is summarized in structured tables, and detailed experimental protocols for the cited

methodologies are provided.

Orthologs and Physicochemical Properties of
TMEM45B
TMEM45B is a multi-pass membrane protein that is conserved across a range of vertebrate

species. The following table summarizes the key physicochemical properties of TMEM45B

orthologs in human, mouse, frog, zebrafish, and chicken. While orthologs are predicted in

many species, detailed experimental data is most readily available for human and mouse.
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Species Gene Symbol UniProt ID Amino Acid #
Molecular
Weight (kDa)

Homo sapiens

(Human)
TMEM45B Q96B21 275 31.8

Mus musculus

(Mouse)
Tmem45b Q8VCZ2 278 32.4

Xenopus laevis

(Frog)
tmem45b Q6NS09 280 32.0

Danio rerio

(Zebrafish)
tmem45b A0A2R8Q9Y3 277 31.9

Gallus gallus

(Chicken)
TMEM45B A0A3Q2U8U5 276 31.7

Note: Data is compiled from UniProt and GeneCards databases. Molecular weights are

theoretical.

Tissue Expression of TMEM45B
The expression of TMEM45B varies across different tissues and species. In humans,

TMEM45B shows widespread cytoplasmic expression in most tissues[1][2][3]. In mice,

Tmem45b mRNA is highly expressed in the aorta, urinary bladder, and digestive tracts[4].

Notably, within the nervous system, its expression is almost exclusively detected in the dorsal

root ganglion (DRG)[4].

The following table provides a semi-quantitative overview of TMEM45B mRNA expression

levels in selected human and mouse tissues, based on data from the Human Protein Atlas and

other research publications.
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Tissue Human (nTPM)
Mouse (Relative
Expression)

Esophagus High -

Intestine High High

Stomach Medium High

Colon High High

Urinary Bladder Medium High

Aorta - High

Dorsal Root Ganglion - High

Brain Low Low/Undetectable

Spinal Cord - Low/Undetectable

Spleen Medium -

Lung Medium -

Liver Low -

Kidney Low -

nTPM: normalized Transcripts Per Million. Mouse expression is qualitative based on qRT-PCR

data from published studies.

Subcellular Localization
Experimental evidence from studies in human and mouse cell lines indicates that TMEM45B is

localized to the membranes of several organelles within the cell.
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Species Cell Line/Tissue Subcellular Localization

Homo sapiens Various

Golgi apparatus, Endosome

membrane, Lysosome

membrane[5][6]

Mus musculus Dorsal Root Ganglion Neurons trans-Golgi network[4]

Signaling Pathways
TMEM45B has been implicated in several signaling pathways, primarily in the context of cancer

progression and innate immunity.

Wnt/β-catenin Signaling Pathway
In osteosarcoma, silencing of TMEM45B has been shown to inhibit cell proliferation, migration,

and invasion. This effect is mediated, at least in part, through the downregulation of key

components of the Wnt/β-catenin signaling pathway, including β-catenin, cyclin D1, and c-

Myc[7][8]. This suggests that TMEM45B may act as a positive regulator of this pathway.
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Sample Preparation

Analysis

1. Cell Lysis in RIPA buffer
(with protease inhibitors)

2. Protein Quantification
(e.g., BCA assay)

3. Denaturation in Laemmli buffer
(No boiling for multi-pass proteins)

4. SDS-PAGE

5. Protein Transfer to PVDF membrane

6. Blocking
(5% non-fat milk or BSA in TBST)

7. Primary Antibody Incubation
(anti-TMEM45B, overnight at 4°C)

8. Secondary Antibody Incubation
(HRP-conjugated, 1 hour at RT)

9. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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